4-{6-chloro-1-[(4-methylbenzyl)oxy]-1H-1,3-benzimidazol-2-yl}phenyl methyl ether

• IUPAC Name: 6-chloro-2-(4-methoxyphenyl)-1-[(4-methylphenyl)methoxy]benzimidazole
• InChI: InChI=1S/C22H19ClN2O2/c1-15-3-5-16(6-4-15)14-27-25-21-13-18(23)9-12-20(21)24-22(25)17-7-10-19(26-2)11-8-17/h3-13H,14H2,1-2H3
• InChI Key: MSHNCNCMADMAGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CON2C3=C(C=CC(=C3)Cl)N=C2C4=CC=C(C=C4)OC
• Molecular Formula: C22H19ClN2O2
• DSSTOX Substance ID: DTXSID101147347
• Molecular Weight: 378.8 g/mol
• CAS No.: 329234-97-1

Description

4-{6-chloro-1-[(4-methylbenzyl)oxy]-1H-1,3-benzimidazol-2-yl}phenyl methyl ether is a synthetic compound belonging to the class of benzimidazole derivatives. It is an important intermediate for the synthesis of the inhibitor of the enzyme dihydrofolate reductase (DHFR), which is a key enzyme involved in the biosynthesis of nucleic acids. This compound has been studied for its potential applications in the fields of medicine, biochemistry, and pharmacology.

Scientific Research Applications

Fungicidal Activity

Research on novel oxime ether derivatives containing 1-aryl-3-oxypyrazoles has shown that certain compounds display significant fungicidal activities against various plant pathogens, highlighting their potential as agricultural fungicides. This line of research emphasizes the role of structural variations in enhancing biological activity against specific fungal strains (Lv et al., 2015).

Antimicrobial and Cytotoxic Activity

Studies have also focused on the synthesis of benzimidazole derivatives for their antimicrobial and cytotoxic properties. This includes the evaluation of geranyl phenyl ethers for growth inhibitory effects against tumor cell lines and their potential as antimicrobial agents, underscoring the therapeutic applications of such compounds (Oh Hyun-Ju et al., 2002).

Non-Linear Optical (NLO) Materials

Research on benzimidazole compounds has revealed their promising applications as non-linear optical materials. These materials are crucial for the development of NLO devices due to their significant hyperpolarizability values, which contribute to enhanced optical properties. This opens up new avenues in the fabrication of optical and electronic devices (Manikandan et al., 2019).

Photocatalytic Degradation

Coordination complexes based on flexible dicarboxylate and different N-donor coligands have been prepared for the degradation of organic dyes, demonstrating the potential of such compounds in environmental remediation and the treatment of wastewater. This research highlights the importance of structural design in developing efficient photocatalysts (Lu et al., 2021).

Drug Discovery and Molecular Docking Studies

Compounds related to benzimidazole have been evaluated for their binding affinities and inhibitory activities against specific protein targets, illustrating their relevance in drug discovery processes. This includes the identification of novel GPR39 agonists and the exploration of their allosteric modulation by zinc, providing insights into receptor-ligand interactions and the potential development of new therapeutic agents (Sato et al., 2016).